Cas no 81851-47-0 (7-Amino-3-methylbenzodisoxazol-6-ol)

• Product name: 7-Amino-3-methylbenzodisoxazol-6-ol
• CAS No: 81851-47-0
• MF: C₈H₈N₂O₂
• MW: 164.16100
• CID: 987173
• PubChem ID: 136108538

7-Amino-3-methylbenzodisoxazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-6-ol,7-amino-3-methyl-(9CI)
• 7-amino-3-methylbenzo[d]isoxazol-6-ol
• 7-amino-6-hydroxy-3-methyl-1,2-benzisoxazole
• 81851-47-0
• AKOS006335634
• J-519073
• 7-AMINO-3-METHYL-1,2-BENZOXAZOL-6-OL
• 7-Amino-3-methylbenzodisoxazol-6-ol

• Inchi： InChI=1S/C8H8N2O2/c1-4-5-2-3-6(11)7(9)8(5)12-10-4/h2-3,11H,9H2,1H3
• InChI Key： IEFGWGXSSDRICG-UHFFFAOYSA-N
• SMILES： CC1=NOC2=C1C=CC(=C2N)O

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.28000
• LogP: 2.00520